3-benzyl-5-[2-(benzyloxy)benzylidene]-1,3-thiazolidine-2,4-dione

• IUPAC Name: (5Z)-3-benzyl-5-[(2-phenylmethoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C24H19NO3S/c26-23-22(29-24(27)25(23)16-18-9-3-1-4-10-18)15-20-13-7-8-14-21(20)28-17-19-11-5-2-6-12-19/h1-15H,16-17H2/b22-15-
• InChI Key: XLAGTLKHXSYJDE-JCMHNJIXSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)C(=CC3=CC=CC=C3OCC4=CC=CC=C4)SC2=O
• Isomeric SMILES: C1=CC=C(C=C1)CN2C(=O)/C(=C/C3=CC=CC=C3OCC4=CC=CC=C4)/SC2=O
• Molecular Formula: C24H19NO3S
• Molecular Weight: 401.5 g/mol

Description

3-benzyl-5-[2-(benzyloxy)benzylidene]-1,3-thiazolidine-2,4-dione is an organic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. The compound is also known as TZD-BB and is a thiazolidinedione derivative.

Mechanism of Action

The mechanism of action of 3-benzyl-5-[2-(benzyloxy)benzylidene]-1,3-thiazolidine-2,4-dione involves the activation of peroxisome proliferator-activated receptor-gamma (PPAR-γ) which plays a critical role in the regulation of glucose and lipid metabolism. The compound also inhibits the activity of nuclear factor-kappa B (NF-κB) which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
The compound has been found to improve insulin sensitivity and glucose uptake in adipose tissue and skeletal muscle. It also reduces the production of pro-inflammatory cytokines and oxidative stress. In addition, it has been found to possess anti-cancer properties by inducing apoptosis and inhibiting angiogenesis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-benzyl-5-[2-(benzyloxy)benzylidene]-1,3-thiazolidine-2,4-dione in lab experiments is its high potency and selectivity towards PPAR-γ. However, its low solubility in water and poor pharmacokinetic properties limit its use in vivo.

Future Directions

There are several future directions for research on 3-benzyl-5-[2-(benzyloxy)benzylidene]-1,3-thiazolidine-2,4-dione. One of the areas of interest is the development of more potent and selective PPAR-γ agonists with improved pharmacokinetic properties. Another area of research is the investigation of its potential therapeutic applications in other diseases such as neurodegenerative disorders and cardiovascular diseases. Finally, the development of novel drug delivery systems to improve its bioavailability and efficacy is also an area of interest.

Scientific Research Applications

The compound has been extensively studied for its potential therapeutic applications in various diseases such as diabetes, cancer, and Alzheimer's disease. It has been found to possess anti-inflammatory, antioxidant, and anti-cancer properties.